Cas no 514820-49-6 ((3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate)

(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate structure
514820-49-6 structure
Product Name:(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
CAS No:514820-49-6
MF:C20H27BF3NO4
MW:413.238896608353
CID:68359
PubChem ID:74764070
Update Time:2025-04-18

(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

    • (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
    • (r)-borophe-(+)-pinanediol-cf3co2h
    • (+)-pinanediol (R)-1-amino-2-phenylethane-1-boronate trifluoroacetate salt
    • 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine, hexahydro-3a,5,5-trimethyl-.alpha.-(phenylmethyl)-,(3aS,4S,6S,7aR)-,TFA salt
    • FT-0603988
    • 514820-49-6
    • Inchi: 1S/C18H26BNO2.C2HF3O2/c1-17(2)13-10-14(17)18(3)15(11-13)21-19(22-18)16(20)9-12-7-5-4-6-8-12;3-2(4,5)1(6)7/h4-8,13-16H,9-11,20H2,1-3H3;(H,6,7)
    • InChI Key: YJRYQGLPPMUWRO-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O1B(C(CC2C=CC=CC=2)N)OC2CC3CC(C12C)C3(C)C

Computed Properties

  • Exact Mass: 412.20221
  • Monoisotopic Mass: 413.1985230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 520
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.78
  • LogP: 4.57740
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